Cas no 681249-59-2 (tert-Butyl 2-(trifluoromethyl)-5,6-dihydro-[1,2,4]triazolo[1,5-a]pyrazine-7(8H)-carboxylate)

• Product Name: tert-Butyl 2-(trifluoromethyl)-5,6-dihydro-[1,2,4]triazolo[1,5-a]pyrazine-7(8H)-carboxylate
• CAS No: 681249-59-2
• MF: C₁₁H₁₅F₃N₄O₂
• MW: 292.257612466812
• CID: 1081384
• PubChem ID: 53393358
• Update Time: 2025-07-20

tert-Butyl 2-(trifluoromethyl)-5,6-dihydro-[1,2,4]triazolo[1,5-a]pyrazine-7(8H)-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 2-(trifluoromethyl)-5,6-dihydro-[1,2,4]triazolo[1,5-a]pyrazine-7(8H)-carboxylate
• tert-butyl 2-(trifluoromethyl)-6,8-dihydro-5H-[1,2,4]triazolo[1,5-a]pyrazine-7-carboxylate
• tert-Butyl 2-(trifluoromethyl)-5,6-dihydro[1,2,4]triazolo[1,5-a]pyrazine-7(8H)-carboxylate
• AKOS015904385
• tert-Butyl2-(trifluoromethyl)-5,6-dihydro-[1,2,4]triazolo[1,5-a]pyrazine-7(8H)-carboxylate
• SCHEMBL3133282
• FT-0753808
• TERT-BUTYL 2-(TRIFLUOROMETHYL)-5,6-DIHYDRO[1,2,4]TRIAZOLO[1,5-A]PYRAZINE-7(8H)-CARBOXYLATE,95+%
• 7-N-(tert-Butoxycarbonyl)-2-(trifluoromethyl)-5,6,7,8-tetrahydro[1,2,4]triazolo[1,5-alpha]pyrazine
• DTXSID40693874
• 681249-59-2
• DA-03670

• Inchi： 1S/C11H15F3N4O2/c1-10(2,3)20-9(19)17-4-5-18-7(6-17)15-8(16-18)11(12,13)14/h4-6H2,1-3H3
• InChI Key： DMGHMNCRYGWVFF-UHFFFAOYSA-N
• SMILES： FC(C1N=C2CN(C(=O)OC(C)(C)C)CCN2N=1)(F)F

Computed Properties

• Exact Mass: 292.11500
• Monoisotopic Mass: 292.11471022g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 60.2Ų

Experimental Properties

• PSA: 60.25000
• LogP: 1.98550

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles

Additional information on tert-Butyl 2-(trifluoromethyl)-5,6-dihydro-[1,2,4]triazolo[1,5-a]pyrazine-7(8H)-carboxylate

Recent Advances in the Synthesis and Applications of tert-Butyl 2-(trifluoromethyl)-5,6-dihydro-[1,2,4]triazolo[1,5-a]pyrazine-7(8H)-carboxylate (CAS: 681249-59-2)

The compound tert-Butyl 2-(trifluoromethyl)-5,6-dihydro-[1,2,4]triazolo[1,5-a]pyrazine-7(8H)-carboxylate (CAS: 681249-59-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This heterocyclic compound, which combines a triazolo-pyrazine core with a trifluoromethyl group and a tert-butyl carboxylate moiety, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have highlighted its role in the development of novel kinase inhibitors, GPCR modulators, and other pharmacologically relevant compounds.

One of the key areas of research involving this compound is its application in the synthesis of small-molecule inhibitors targeting protein kinases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 681249-59-2 exhibit potent inhibitory activity against cyclin-dependent kinases (CDKs), which are critical targets in cancer therapy. The trifluoromethyl group was found to enhance binding affinity through favorable hydrophobic interactions with the kinase ATP-binding pocket, while the triazolo-pyrazine core contributed to improved metabolic stability.

In addition to its kinase inhibitor applications, recent work has explored the use of this compound as a building block for the development of positron emission tomography (PET) tracers. Researchers at the University of California, San Francisco, reported in 2024 that fluorinated analogs of 681249-59-2 could serve as effective radioligands for imaging neuroinflammation markers in vivo. The tert-butyl carboxylate group was shown to facilitate efficient radiolabeling while maintaining good blood-brain barrier permeability.

From a synthetic chemistry perspective, several innovative approaches to the preparation of 681249-59-2 have been reported in the past two years. A 2023 paper in Organic Letters described a novel one-pot cascade reaction that significantly improves the yield and purity of the compound compared to traditional stepwise syntheses. This method employs a copper-catalyzed [3+2] cycloaddition followed by an intramolecular N-alkylation, achieving an overall yield of 78% with excellent regioselectivity.

The pharmacological profile of derivatives based on this scaffold continues to be refined through structure-activity relationship (SAR) studies. Recent computational modeling work published in the Journal of Chemical Information and Modeling has provided new insights into the conformational preferences of the triazolo-pyrazine core and its impact on target binding. These studies suggest that the scaffold's semi-rigid structure offers an optimal balance between molecular flexibility and preorganization for target engagement.

Looking forward, the compound's unique combination of synthetic accessibility and pharmacological potential positions it as a valuable tool in drug discovery. Current research efforts are focused on expanding its utility to additional target classes and developing more efficient synthetic routes. The growing body of literature on 681249-59-2 and its derivatives underscores its importance as a privileged structure in medicinal chemistry, with particular promise in oncology and CNS drug development.